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Compound of Interest

Compound Name: AT7867 dihydrochloride

Cat. No.: B605655 Get Quote

Technical Support Center: AT7867
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to using AT7867 dihydrochloride in experimental

settings. This guide includes frequently asked questions (FAQs) and troubleshooting advice to

address common challenges, particularly the issue of precipitation in cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is AT7867 dihydrochloride and what is its mechanism of action?

AT7867 dihydrochloride is a potent, ATP-competitive inhibitor of the serine/threonine kinases

Akt1, Akt2, and Akt3, as well as p70S6 kinase (p70S6K) and protein kinase A (PKA).[1][2][3][4]

By inhibiting these key proteins in the PI3K/Akt/mTOR signaling pathway, AT7867 can block

downstream cellular processes such as cell survival, growth, proliferation, and angiogenesis.[5]

[6] This pathway is often dysregulated in cancer, making AT7867 a valuable tool for oncology

research.[5]

Q2: What are the solubility properties of AT7867 dihydrochloride?

AT7867 dihydrochloride exhibits good solubility in dimethyl sulfoxide (DMSO) but has limited

solubility in aqueous solutions.[2][6] It is crucial to prepare a concentrated stock solution in an
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appropriate organic solvent before diluting it into aqueous-based cell culture media.

Q3: Why is my AT7867 dihydrochloride precipitating in my cell culture media?

Precipitation of AT7867 dihydrochloride in cell culture media is a common issue that can arise

from several factors:

Solvent-Shifting: This is the most frequent cause. When a concentrated DMSO stock solution

is rapidly diluted into an aqueous medium, the compound can "crash out" of solution

because it is not soluble in the final aqueous environment.

High Final Concentration: The desired final concentration of AT7867 dihydrochloride in

your experiment may exceed its solubility limit in the complex milieu of the cell culture

medium.

Media Composition: Components within the cell culture media, such as salts, proteins, and

pH buffers, can interact with the compound and reduce its solubility.[7]

Temperature: Temperature fluctuations, such as adding the compound to cold media, can

decrease its solubility.

pH: The pH of the cell culture medium can influence the charge state of the compound,

thereby affecting its solubility.

Q4: How can I prevent AT7867 dihydrochloride from precipitating?

To prevent precipitation, consider the following strategies:

Prepare a High-Concentration Stock Solution: Dissolve the AT7867 dihydrochloride in

100% DMSO to create a high-concentration stock solution (e.g., 10-50 mM).

Perform Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your

DMSO stock in pre-warmed (37°C) cell culture medium. Add the compound solution

dropwise while gently vortexing the medium.

Optimize Final DMSO Concentration: Keep the final concentration of DMSO in the cell

culture medium as low as possible, ideally below 0.5%, to minimize solvent effects and cell
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toxicity.

Use Pre-warmed Media: Always add the compound to cell culture media that has been pre-

warmed to 37°C.

Sonication: If a small amount of precipitate is observed after dilution, brief sonication in a

water bath may help to redissolve it.

Solubility Testing: Before your main experiment, perform a small-scale solubility test in your

specific cell culture medium to determine the maximum soluble concentration.
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Problem Potential Cause Recommended Solution

Immediate precipitation upon

dilution

Solvent-shifting due to rapid

dilution of DMSO stock in

aqueous media.

Perform serial dilutions. Add

the stock solution slowly to

pre-warmed media while

vortexing.

Final concentration exceeds

solubility limit.

Lower the final working

concentration of AT7867

dihydrochloride.

Media was cold during dilution.

Ensure the cell culture medium

is pre-warmed to 37°C before

adding the compound.

Precipitation observed after

incubation

Compound instability in media

over time.

Prepare fresh working

solutions for each experiment.

Minimize the time the

compound is in the media

before analysis.

pH shift in the media due to

cell metabolism.

Use freshly prepared media

with adequate buffering

capacity. Monitor the pH of

your culture.

Evaporation of media leading

to increased compound

concentration.

Ensure proper humidification in

the incubator and use

appropriate culture vessel lids

to minimize evaporation.

Cloudy or hazy appearance of

media

Fine precipitate of the

compound.

Centrifuge the media at a low

speed to pellet the precipitate

before adding to cells, though

this will reduce the effective

concentration. It is better to

optimize the dissolution

method.

Interaction with serum

proteins.

Consider reducing the serum

concentration if your cell line
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permits, or use a serum-free

medium for the duration of the

treatment.

Quantitative Data
Solubility of AT7867 Dihydrochloride

Solvent Solubility Reference

DMSO ≥ 50 mg/mL [1]

Water
2.27 mg/mL (requires

sonication and warming)
[2]

Experimental Protocols
Protocol for Preparing AT7867 Dihydrochloride Stock Solution

Materials:

AT7867 dihydrochloride powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:

Calculate the required amount: Based on the desired stock concentration and volume,

calculate the mass of AT7867 dihydrochloride powder needed. For example, to make 1 mL

of a 10 mM stock solution (Molecular Weight: 410.77 g/mol ), you would need 4.11 mg of the

compound.

Weigh the powder: Carefully weigh the calculated amount of AT7867 dihydrochloride
powder in a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of DMSO to the tube.
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Dissolve the compound: Vortex the solution thoroughly until the powder is completely

dissolved. If necessary, brief sonication in a room temperature water bath can be used to aid

dissolution.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.[2]
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Caption: Signaling pathway inhibited by AT7867 dihydrochloride.
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Caption: Experimental workflow for using AT7867 in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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